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Compound of Interest

Compound Name: Purinostat
CAS No.: 1929583-17-4
Cat. No.: B15589147
Get Quote
. J

The proper disposal of Purinostat, a potent histone deacetylase (HDAC) inhibitor, is crucial for
ensuring laboratory safety and preventing environmental contamination.[1][2][3] As Purinostat
is classified as a cytotoxic compound, it requires handling and disposal as hazardous chemical
waste.[4][5][6][7] Adherence to the following procedures is mandatory to comply with safety
regulations and minimize risk.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant
gloves.[8] All handling of Purinostat, especially during disposal preparation, must occur in a
well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of
aerosols or dust particles.[8][9]

Data Presentation: Waste Classification and Handling
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Waste Type

Container
Requirement

Labeling

Disposal Method

Solid Purinostat
Waste

Dedicated, leak-proof,
puncture-resistant
container, often with a
purple or red lid/liner.
[4][10][11]

"Hazardous Cytotoxic
Waste", Chemical
Name: "Purinostat"”,
Hazard Symbols (e.g.,
"Toxic").[8][12]

Collection by
institutional
Environmental Health
& Safety (EHS) or a
licensed hazardous
waste contractor for
high-temperature
incineration.[4][9][11]

Liquid Purinostat
Waste

Sealable, leak-proof
container compatible
with the solvent used
(e.g., DMSO).

"Hazardous Cytotoxic
Waste", List all
chemical components

and concentrations.[8]

[°]

Do not pour down the
drain.[9][11] Collect
for disposal via
institutional EHS or a

licensed contractor.

Contaminated

Labware

Sharps: Designated
sharps container for
cytotoxic waste.[4][10]
Non-sharps (gloves,
pipette tips, etc.):
Lined, designated
cytotoxic waste bin.[8]
[10]

"Hazardous Cytotoxic
Waste" / Biohazard
symbol as

appropriate.[4][10]

Collection by
institutional EHS or a
licensed hazardous

waste contractor.[9]

Empty Purinostat
Containers

N/A

Deface or remove the
original label after

decontamination.[8]

Must be triple-rinsed
with a suitable
solvent. The rinsate
must be collected as
hazardous liquid
waste.[8] After rinsing,
the container can be
disposed of as non-
hazardous solid

waste.

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://documents.uow.edu.au/content/groups/public/%40web/%40ohs/documents/doc/uow136684.pdf
https://www.swansea.ac.uk/media/wmgn27-infectious-solid-and-sharps-cytotoxic--cytostatic-waste-medicine-waste-purple-box.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Hdac_IN_65.pdf
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Tefinostat.pdf
https://www.swansea.ac.uk/media/wmgn27-infectious-solid-and-sharps-cytotoxic--cytostatic-waste-medicine-waste-purple-box.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Hdac_IN_65.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Tefinostat.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Tefinostat.pdf
https://www.swansea.ac.uk/media/wmgn27-infectious-solid-and-sharps-cytotoxic--cytostatic-waste-medicine-waste-purple-box.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://documents.uow.edu.au/content/groups/public/%40web/%40ohs/documents/doc/uow136684.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Hdac_IN_65.pdf
https://documents.uow.edu.au/content/groups/public/%40web/%40ohs/documents/doc/uow136684.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://documents.uow.edu.au/content/groups/public/%40web/%40ohs/documents/doc/uow136684.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Tefinostat.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Hdac_IN_65.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Hdac_IN_65.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Step-by-Step Disposal of
Purinostat

This protocol outlines the detailed methodology for the safe disposal of Purinostat and
associated contaminated materials.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid Purinostat waste, including unused or expired powder and contaminated
consumables like weighing paper, pipette tips, and gloves.

o Place these materials into a dedicated, leak-proof hazardous waste container clearly
marked for cytotoxic waste.[8][10] This container should be lined with a purple or red bag
as per institutional guidelines.[4][10]

e Liquid Waste:

o Collect all solutions containing Purinostat in a sealable, chemical-resistant waste
container.

o Never dispose of liquid Purinostat waste down the sanitary sewer.[9][11]
e Sharps:

o Dispose of any needles, syringes, or other contaminated sharps immediately into a
designated, puncture-proof sharps container for cytotoxic waste.[10][11]

2. Container Labeling:

e As soon as the first item of waste is added, affix a "Hazardous Waste" label to the container.

[8]
e The label must include:

o The words "Hazardous Waste" and "Cytotoxic".[10][12]
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[e]

The full chemical name: "Purinostat”. Do not use abbreviations.[8]

o

A clear indication of all components and their concentrations if it is a liquid solution.[9]

[¢]

The date when waste was first added.[8]

[¢]

Appropriate hazard symbols (e.g., Toxic).[12]

. Storage of Waste:

Store the sealed waste containers in a designated, secure Satellite Accumulation Area (SAA)
within the laboratory.[8]

The SAA should be under the control of laboratory personnel and inspected regularly for any
signs of leakage.[8]

Ensure waste containers are kept closed at all times, except when adding waste.[8]

. Decontamination of Empty Containers:

To be rendered non-hazardous, an empty container that held Purinostat must be triple-
rinsed with a suitable solvent (e.g., ethanol or another solvent capable of dissolving
Purinostat).[8]

The rinsate from this cleaning process is considered hazardous and must be collected and
disposed of as liquid hazardous waste.[8]

After thorough triple-rinsing, deface the original product label, and the container may be
discarded as regular laboratory glass or plastic waste.

. Final Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste
containers.[9]

The primary method for the final disposal of cytotoxic waste is typically high-temperature
incineration.[4][11]
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Mandatory Visualization

Purinostat Disposal Workflow

Start: Purinostat Waste @

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste by Type

Solid Waste Liquid Waste Sharps Waste
(Powder, Contaminated Items) (Solutions) (Needles, Syringes)

Collect in Labeled Collect in Labeled, Sealed Collect in Cytotoxic
Cytotoxic Container (Purple/Red) Liquid Waste Container Sharps Container

Step 3: Store Securely in
Satellite Accumulation Area

Step 4: Arrange Pickup with
EHS or Licensed Contractor

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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